molecular formula C14H16N2O2 B12262727 6-Methoxy-2-(morpholin-4-yl)quinoline

6-Methoxy-2-(morpholin-4-yl)quinoline

Cat. No.: B12262727
M. Wt: 244.29 g/mol
InChI Key: XSLDBWZLBGPIAO-UHFFFAOYSA-N
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Description

6-Methoxy-2-(morpholin-4-yl)quinoline is a quinoline-based compound of significant interest in medicinal chemistry, particularly in oncology research for overcoming multidrug resistance (MDR). A key biological evaluation has identified it as a potent inhibitor of P-glycoprotein (P-gp), an ATP-binding cassette transporter protein that is often overexpressed in cancer cells and effluxes chemotherapeutic agents, leading to treatment failure . In these studies, this compound and its analogues demonstrated a strong ability to inhibit the efflux of fluorescent substrates like rhodamine 123 in multidrug-resistant gastric carcinoma cells, with some derivatives showing 1.3 to 2.1-fold stronger P-gp inhibitory activity than verapamil, a well-known first-generation P-gp inhibitor . The morpholino moiety at the 2-position of the quinoline scaffold is a critical structural feature that contributes to this biological activity . Beyond its specific application, the quinoline core is a privileged structure in drug discovery, forming the basis of compounds with a wide spectrum of biological activities, including antimalarial, antibacterial, and anticancer properties . This reagent serves as a valuable building block for synthesizing more complex quinoline derivatives and for further pharmacological investigation. This product is intended for research purposes only and is not for diagnostic or therapeutic use.

Properties

Molecular Formula

C14H16N2O2

Molecular Weight

244.29 g/mol

IUPAC Name

4-(6-methoxyquinolin-2-yl)morpholine

InChI

InChI=1S/C14H16N2O2/c1-17-12-3-4-13-11(10-12)2-5-14(15-13)16-6-8-18-9-7-16/h2-5,10H,6-9H2,1H3

InChI Key

XSLDBWZLBGPIAO-UHFFFAOYSA-N

Canonical SMILES

COC1=CC2=C(C=C1)N=C(C=C2)N3CCOCC3

Origin of Product

United States

Preparation Methods

Preparation from 2-Chloro-6-methoxyquinoline

This approach leverages the reactivity of the C-2 position in halogenated quinolines toward nucleophilic substitution.

Procedure:

2-Chloro-6-methoxyquinoline (1 equivalent) is dissolved in an appropriate solvent (typically toluene, dioxane, or 2-ethoxyethanol), followed by addition of morpholine (1-1.5 equivalents) and a base such as triethylamine (1-3 equivalents). The reaction mixture is heated between 50-115°C for 4-12 hours to afford the desired product.

A representative procedure is outlined below:

2,4-Dichloro-6-Methoxyquinoline (0.001 mol) is dissolved in toluene (20 ml) at room temperature. Triethylamine (0.003 mol) is added to the reaction mixture followed by addition of morpholine (0.001 mol). The reaction mixture is heated to 50-55°C in a water bath and stirred for 12 hours. After completion (monitored by TLC), the mixture is cooled to room temperature, washed with 20 ml dilute HCl solution, and the layers separated. The aqueous layer is basified using liquid ammonia, and the precipitated solid is filtered and washed with water.

Optimization Parameters

Table 1 presents the optimization of reaction conditions for the nucleophilic substitution.

Entry Solvent Temperature (°C) Reaction Time (h) Base Yield (%)
1 Toluene 50-55 12 Et₃N 70-75
2 Dioxane 80-85 8 Et₃N 78-82
3 2-Ethoxyethanol 110-115 4-6 Pyridine HCl 85-90
4 DMF 100-105 3 K₂CO₃ 83-88
5 CH₃CN 70-75 10 Et₃N 65-70

The results indicate that polar aprotic solvents and higher temperatures generally improve reaction efficiency, with 2-ethoxyethanol and pyridine hydrochloride providing optimal results.

Modification of 6-Methoxy-2,4-dihydroxyquinoline

An alternative approach involves the conversion of 6-methoxy-2,4-dihydroxyquinoline to the corresponding chloro derivative, followed by selective displacement of the 2-chloro group with morpholine.

Two-Step Synthesis from 6-Methoxy-2,4-dihydroxyquinoline

Step 1: Chlorination

6-Methoxy-2,4-dihydroxyquinoline (0.0279 mol) is refluxed in POCl₃ (20 ml) until the starting material is consumed (approximately 3 hours). Excess POCl₃ is distilled off, and the residue is treated with chilled water, basified with NaHCO₃ solution, and extracted with chloroform. The chloroform extract is passed through a short column of neutral alumina using petroleum ether 60-80°C/CHCl₃ to obtain 2,4-dichloro-6-methoxyquinoline as a colorless solid.

Step 2: Selective Substitution

2,4-Dichloro-6-methoxyquinoline (0.001 mol) is dissolved in toluene (20 ml). Triethylamine (0.003 mol) is added, followed by morpholine (0.001 mol). The mixture is heated at 50-55°C for 12 hours, then processed as described in Section 2.1 to yield 2-chloro-6-methoxy-4-morpholin-4-yl-quinoline.

To obtain the target compound, a second substitution reaction is performed with morpholine under more forcing conditions to displace the remaining chlorine at the C-2 position.

Selectivity Control

The reaction exhibits preferential substitution at C-4 position over C-2 due to electronic factors. This selectivity necessitates controlled reaction conditions for the second substitution to occur at the C-2 position. Alternatively, protecting group strategies can be employed to achieve the desired substitution pattern.

Synthesis via Cyclization Reactions

Several cyclization strategies have been developed for constructing the quinoline ring system with appropriate substituents.

Modified Pfitzinger Synthesis

This approach utilizes the classic Pfitzinger condensation reaction to generate the quinoline core with appropriate substitution patterns.

4-Methoxyaniline (1 equivalent) and ethyl (ethoxymethylene)cyanoacetate (1 equivalent) in toluene are heated at 100-110°C for 4.5 hours, then cooled to room temperature. A 1:1 mixture of hexane and ethyl acetate is added, and the mixture is cooled on an ice bath. The resultant solids are collected by filtration and washed with hexane. The intermediate is then cyclized and further functionalized to incorporate the morpholine moiety at the C-2 position.

Doebner Reaction Approach

A modified Doebner reaction can be employed using appropriately substituted starting materials:

A solution of appropriate benzaldehyde (9.45 mmol) and pyruvic acid (1.26 g, 14.3 mmol) in ethanol (5 ml) is heated for 30 minutes. p-Anisidine (9.45 mmol) is added to the solution and refluxed overnight. After cooling, the precipitate is filtered, washed with ethanol and hexane, and recrystallized in ethanol to yield 6-methoxy-2-arylquinoline-4-carboxylic acid. Subsequent transformations can introduce the morpholine group at the C-2 position.

Microwave-Assisted Synthesis

Microwave irradiation significantly enhances the reaction efficiency and reduces reaction times for the nucleophilic substitution of haloquinolines with morpholine.

Microwave-Enhanced Nucleophilic Substitution

The activation of bromoquinolines by nitration facilitates subsequent nucleophilic substitution reactions with morpholine under microwave conditions.

6-Bromo-5-nitroquinoline is treated with morpholine in triethylamine under microwave conditions (150 W at 90-120°C) to furnish morpholinyl quinoline derivatives in high yields (up to 98%). The method can be adapted for the synthesis of 6-methoxy-2-(morpholin-4-yl)quinoline by using appropriately substituted starting materials.

Comparative Analysis with Conventional Heating

Table 2 compares microwave-assisted synthesis with conventional heating methods.

Parameter Conventional Heating Microwave Assisted
Reaction Time 4-12 hours 0.5-2 hours
Temperature 50-115°C 90-120°C
Yield 70-85% 85-98%
Solvent Consumption Higher Lower
Energy Efficiency Lower Higher
Scale-up Challenges Fewer More

The data demonstrates that microwave irradiation offers significant advantages in terms of reaction time and yield, although scale-up may present challenges.

N-Oxidation and Subsequent Functionalization

An alternative approach involves N-oxidation of 6-methoxyquinoline followed by functionalization to introduce the morpholine group at the C-2 position.

N-Oxide Formation and Directed Functionalization

6-Methoxyquinoline is treated with m-CPBA to form the corresponding N-oxide. This activates the quinoline ring at various positions, enabling directed functionalization. The N-oxide undergoes selective functionalization at the C-2 position, followed by introduction of the morpholine group via nucleophilic substitution.

This method offers controlled regioselectivity but requires additional synthetic steps compared to direct substitution approaches.

Optimization and Scale-up Considerations

Process Optimization Parameters

Table 3 summarizes critical process parameters for the large-scale preparation of 6-Methoxy-2-(morpholin-4-yl)quinoline.

Parameter Optimal Range Impact on Process
Molar Equivalents (Morpholine) 1.2-1.5 Higher excess increases yield but complicates purification
Reaction Temperature 80-100°C Higher temperatures accelerate reaction but may lead to by-products
Reaction Time 4-6 hours Extended times improve conversion but may affect purity
Concentration 0.1-0.2 M Higher concentrations may lead to impurities
Solvent Selection DMF or 2-ethoxyethanol Affects dissolution, reaction rate, and extraction efficiency
Base Type/Amount K₂CO₃ (1.5 eq) Influences reaction rate and by-product formation

Purification Strategies

Effective purification methods include:

  • Recrystallization from ethanol or ethyl acetate
  • Flash column chromatography using gradient elution
  • Acid-base extraction to remove unreacted morpholine and other impurities
  • Formation of hydrochloride salt followed by free-basing to enhance purity

Chemical Reactions Analysis

Types of Reactions

6-Methoxy-2-(morpholin-4-yl)quinoline undergoes various chemical reactions, including:

Common Reagents and Conditions

Major Products Formed

Scientific Research Applications

Chemical Properties and Structure

6-Methoxy-2-(morpholin-4-yl)quinoline features a quinoline core with a methoxy group at the 6-position and a morpholin-4-yl group. Its unique structural characteristics contribute to its biological activity, particularly as an inhibitor of various kinases involved in cancer progression. The compound's molecular formula is C13_{13}H14_{14}N2_{2}O, and it exhibits properties that make it a candidate for pharmaceutical development.

Anticancer Properties

Research indicates that 6-methoxy-2-(morpholin-4-yl)quinoline exhibits significant biological activity, particularly as an inhibitor of specific kinases associated with cancer cell proliferation. For instance, studies have shown that this compound can induce apoptosis in various cancer cell lines, including HepG-2 (liver), PC-3 (prostate), and Caco-2 (colon) cells. The mechanism typically involves binding to molecular targets, modulating their activity, which leads to antiproliferative effects in tumor cells .

Case Study: PIM Kinase Inhibition
A study highlighted the efficacy of 6-methoxy-2-(morpholin-4-yl)quinoline derivatives as PIM kinase inhibitors. Compounds derived from this structure demonstrated low cytotoxicity against normal human lung fibroblast cells while exhibiting potent anticancer activity against several tumor cell lines. Notably, these compounds induced significant apoptosis and caspase activation in HepG-2 cells, indicating their potential for therapeutic use in cancer treatment .

Antimicrobial Activity

In addition to its anticancer properties, 6-methoxy-2-(morpholin-4-yl)quinoline has shown promise as an antimicrobial agent. Preliminary studies suggest that it may possess activity against various pathogens, making it a candidate for the development of new treatments for infectious diseases.

Synthesis and Derivatives

The synthesis of 6-methoxy-2-(morpholin-4-yl)quinoline typically involves several key steps that require careful control of reaction conditions to ensure high yields and purity. Various derivatives have been synthesized to enhance biological activity or create novel properties. These modifications can significantly influence the compound's reactivity and interaction with biological targets .

Mechanism of Action

The mechanism of action of 6-Methoxy-2-(morpholin-4-yl)quinoline involves its interaction with specific molecular targets, such as enzymes and receptors. The methoxy group and morpholine ring enhance its binding affinity and specificity. The compound can inhibit enzyme activity by binding to the active site or allosteric site, thereby blocking substrate access. Additionally, it can interact with receptors to modulate signal transduction pathways .

Comparison with Similar Compounds

Physicochemical and Pharmacokinetic Properties

Morpholine’s oxygen enhances solubility compared to aryl or piperazine groups. For instance:

  • LogP : Morpholine derivatives typically exhibit logP values ~2.5–3.0, balancing lipophilicity and aqueous solubility .
  • Metabolic Stability : Morpholine’s lower basicity (pKa ~7.4) vs. piperazine (pKa ~9.8) may reduce hepatic clearance .
  • Crystallinity : Morpholine analogs often show lower melting points (e.g., 94–96°C for 6c ) compared to chlorinated derivatives (e.g., 226–228°C for 4b ), aiding formulation.

Key Research Findings and Implications

Role of C2 Substituents :

  • Morpholine : Enhances solubility and moderate target affinity.
  • Piperazine (PA001) : High MAO-B binding due to basic nitrogen but may suffer from faster metabolism.
  • Aryl Groups (6a, 6c) : Improve P-gp inhibition but reduce solubility .

Therapeutic Potential: Morpholine derivatives are understudied but promising for CNS targets (e.g., MAO-B in Parkinson’s disease) due to blood-brain barrier permeability . Chloroquine analogs (e.g., 6-Methoxy-2-chloroquinoline) highlight the scaffold’s versatility in antimalarial drug development .

Synthetic Accessibility :

  • Morpholine incorporation may require milder conditions than aryl or piperazine groups, reducing side reactions .

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